Cas no 2408975-35-7 (tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate)

Tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate is a specialized carbamate-protected triazole derivative, primarily utilized in pharmaceutical and organic synthesis applications. Its key structural features include a tert-butyl carbamate group and a hydroxethyl-substituted triazole ring, offering versatility as a synthetic intermediate. The compound's stability under mild conditions and functional group compatibility make it suitable for controlled deprotection strategies in peptide and heterocycle synthesis. The presence of both hydroxyl and carbamate moieties enables selective modifications, facilitating the development of bioactive molecules. Its well-defined reactivity profile supports applications in medicinal chemistry, particularly in the design of enzyme inhibitors or prodrug systems. The compound is typically handled under inert conditions to preserve its integrity.

tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate structure

2408975-35-7 structure

Product Name:tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate

CAS No:2408975-35-7

MF:C₁₁H₂₀N₄O₃

MW:256.301502227783

CID:5946462

PubChem ID:165701894

Update Time:2025-05-26

tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate
- 2408975-35-7
- EN300-7548311
- Inchi： 1S/C11H20N4O3/c1-6(12-10(17)18-11(3,4)5)8-13-9(7(2)16)15-14-8/h6-7,16H,1-5H3,(H,12,17)(H,13,14,15)
- InChI Key： GVBKXJQZFRZSSF-UHFFFAOYSA-N
- SMILES： O(C(NC(C)C1=NC(C(C)O)=NN1)=O)C(C)(C)C

Computed Properties

Exact Mass: 256.15354051g/mol
Monoisotopic Mass: 256.15354051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 100Å²

tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7548311-0.05g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	0.05g	$780.0	2025-02-24
Enamine	EN300-7548311-0.1g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	0.1g	$817.0	2025-02-24
Enamine	EN300-7548311-0.25g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	0.25g	$855.0	2025-02-24
Enamine	EN300-7548311-0.5g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	0.5g	$891.0	2025-02-24
Enamine	EN300-7548311-1.0g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	1.0g	$928.0	2025-02-24
Enamine	EN300-7548311-2.5g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	2.5g	$1819.0	2025-02-24
Enamine	EN300-7548311-5.0g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	5.0g	$2692.0	2025-02-24
Enamine	EN300-7548311-10.0g	tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate	2408975-35-7	95.0%	10.0g	$3992.0	2025-02-24

tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate Related Literature

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Additional information on tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate

tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate, identified by the CAS number 2408975-35-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, and recent advancements in its utilization across different sectors.

The molecular structure of tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate is characterized by a triazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of the triazole group imparts unique electronic properties to the molecule, making it highly reactive under specific conditions. Additionally, the tert-butyl group attached to the nitrogen atom contributes to the molecule's stability and solubility in organic solvents.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Researchers have explored its use in the development of novel pharmaceutical agents, agrochemicals, and advanced materials. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate exhibit promising anti-inflammatory activity, suggesting their potential as therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods. One common approach involves the reaction of tert-butyl chloroformate with an appropriate amine derivative containing a triazole moiety. This method has been optimized in recent years to enhance yield and purity. Another innovative synthesis pathway reported in 2023 utilizes microwave-assisted chemistry to accelerate the reaction process and reduce production time.

The application of tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate extends beyond traditional chemical synthesis. Its ability to act as a catalyst in certain reactions has been explored in green chemistry initiatives. A 2023 paper in Green Chemistry highlighted its role as an efficient catalyst for asymmetric induction in organic transformations, offering a sustainable alternative to conventional catalysts.

Beyond its chemical applications, this compound has also found relevance in materials science. Researchers have investigated its use as a precursor for the synthesis of advanced polymers and coatings with tailored properties. For example, a study published in Polymer Chemistry demonstrated that incorporating derivatives of this compound into polymer matrices significantly improves their thermal stability and mechanical strength.

In conclusion, tert-butyl N-{1-[5-(1-hydroxyethyl)-4H-1,2,4-triazol-3-yl]ethyl}carbamate, CAS number 2408975-35